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Compound of Interest

Compound Name: Tripentadecanoin-d5

Cat. No.: B15557102 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the commercial availability,

key specifications, and applications of deuterated tripentadecanoin. This stable isotope-labeled

internal standard is a valuable tool for researchers in lipidomics, metabolic studies, and drug

development, enabling precise and accurate quantification of triglycerides and tracing of

metabolic pathways.

Commercial Availability and Key Specifications
Deuterated tripentadecanoin is commercially available from several specialized chemical

suppliers. The most common forms are Tripentadecanoin-d29 and Tripentadecanoin-d5,

where the deuterium atoms are incorporated into the pentadecanoic acid acyl chains or the

glycerol backbone, respectively. These compounds are typically supplied in solid form with high

chemical and isotopic purity.

Key suppliers and their product specifications are summarized below:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b15557102?utm_src=pdf-interest
https://www.benchchem.com/product/b15557102?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557102?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Supplier
Product
Name

CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Isotopic
Purity

Chemical
Purity

C/D/N

Isotopes

Glyceryl

Tri(pentade

canoate-

d29)

352431-

43-7

C48H63D2

9O6
852.78

99 atom %

D
-

MedChem

Express

Tripentade

canoin-d29

352431-

43-7

C48H63D2

9O6
- - -

MedChem

Express

Tripentade

canoin-d5

1219804-

57-5

C48H87D5

O6
770.27 - -

Cayman

Chemical

1,2,3-

Tripentade

canoyl-d5

Glycerol

-
C48H87D5

O6
-

≥99%

deuterated

forms (d1-

d5); ≤1%

d0

≥98%

Applications in Research and Development
Deuterated tripentadecanoin serves two primary roles in scientific research: as an internal

standard for quantitative analysis and as a metabolic tracer.

Internal Standard for Quantitative Analysis
In mass spectrometry-based lipidomics, accurate quantification of endogenous lipids is crucial.

Deuterated tripentadecanoin is an ideal internal standard for the analysis of triglycerides due to

its chemical similarity to the analytes of interest.[1] By adding a known amount of the

deuterated standard to a sample, variations in sample preparation and instrument response

can be normalized, leading to highly accurate and precise quantification.[1]

Logical Relationship for Use as an Internal Standard
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15557102#commercial-availability-of-deuterated-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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